ABSTRACTThe single-edged V-notch beam (SEVNB) method is considered as an effective method for evaluating the fracture toughness values of brittle materials. In this method, it is assumed that the V-notch is a natural crack. However, this assumption may cause an overestimation of the fracture toughness due to the “notch passivation effect”. To investigate the effects of the V-notch and groove tip angles on the fracture toughness testing of ceramic materials, three typical models were established in this work. The stress intensity factors of these models were calculated using a J-integral based on the linear finite element method (LFEM). The results indicated that the measured fracture toughness values could be overestimated by 0.5%- 13.7% when the angle of the V-notch tip increased from 10° to 60°. Increasing the angle formed by the V-notch and groove from 10° to 60°, fracture toughness was overevaluated by about 0% – 2.0%. When the angle formed by the V-notch and groove increased to 120°, the fracture toughness was overevaluated by about 31%. Finally, two equations were fitted to assess the angles effects on fracture toughness, and the results have been validated by experiments. An important reference for the SEVNB method can be found in this work.

ABSTRACTInfrared temperature measurement is widely used in the MOCVD process, and improving the surface infrared emissivity of the graphite base is beneficial to improve the temperature measurement accuracy. In this study, SiC coatings were prepared by CVD on graphite substrate using different process parameters including CVD temperature, total pressure, H2/MTS ratio. The infrared emissivity of SiC coatings with different microstructures was investigated. All SiC coatings obtained were β-SiC. The infrared emissivities of the three samples with different surface morphologies are 0.93, 0.95 and 0.97, respectively. As the surface roughness increases, the reflection and scattering of thermally radiated electromagnetic waves increases, resulting in higher infrared emissivity. The loose structure of the grain surface makes the surface electromagnetic wave and light wave resonant coupling, thus increasing the infrared emissivity.

ABSTRACTIn this study, lead-free 0.8(Bi,Na)TiO3-0.2(Sr,Ti)O3 piezoelectric ceramics were prepared using a two-step sintering process to analyze their sintering mechanisms. Two-step sintering process has benefits of being able to be conducted at lower temperatures than conventional sintering process, but the complicated sintering mechanisms involved in this process have not been yet fully investigated. Therefore, in the present study, two-step sintering mechanism for lead-free piezoelectric ceramics was analyzed by estimating the activation energy required depending on the sintering conditions. Using the two-step sintering process, the piezoelectric charge and electromechanical coupling coefficients improved from 146 pC/N and 0.347 to 163 pC/N and 0.377, respectively. By comparing the grain-growth mechanisms for the conventional and two-step sintering processes, it appeared that the sintering mechanisms differed. By introducing the two-step sintering process, piezoelectric ceramics with improved piezoelectric charge and electromechanical coupling coefficients were produced.

ABSTRACTDue to the processing of alumina ceramic cutting tools with complex shapes using traditional methods is difficult and time-consuming, vat-photopolymerization-based 3D printing was adopted to fabricate Al2O3 ceramic cutting tools with grooves for the first time. Subsequently, cutting performance evaluation and wear mechanism analysis were conducted. The relative density, Vickers hardness, and bending strength of the alumina cutting tools were determined. The effects of the cutting speed, feed rate, and cutting depth on the cutting performance and wear mechanism of the cutting tools were systematically investigated. In addition, two commercial cutting tools, namely cemented carbide and ceramic tools without grooves, were used for comparison. The cutting speed has the highest influence on the cutting performance, whereas the cutting depth has the least influence. The cutting performance of the prepared alumina cutting inserts with chip breaker grooves superior to that those without chip-breaking grooves and that of the cemented carbide tools. The wear mechanisms of the prepared alumina cutting tools and commercial tools were determined to be abrasive and adhesive wear, and those of the cemented carbide tools were adhesive wear and breakage. This work opens a new avenue for the future preparation of high-performance and complex-shaped ceramic cutting tools.

ABSTRACTFully dense Al2TiO5–Al2O3–TiN (ATN) composites were fabricated by reactive sintering using spark plasma sintering at 1400°C for 5 min under 100 MPa in vacuum. An equimolar ratio of Al2O3:TiO2 was used as the starting powder, while the addition of 0–36 mol% AlN was investigated. The thermodynamic calculation indicates that the initial reaction was that of TiO2 and AlN, forming TiN and Al2O3, and then the remaining TiO2 reacted with Al2O3 to produce Al2TiO5. With the increase in AlN precursor, Al2TiO5 gradually decreased, while Al2O3 and TiN increased. The lattice parameters of Al2TiO5 were enlarged with AlN addition, implying the incorporation of N atoms in the Al2TiO5 unit cell. The addition of AlN effectively produced fully densified bodies with small grain size, and microcrack-free, which therefore enhanced the mechanical properties of ATN composites. At 36 mol% AlN addition, the composite shows Vickers hardness and fracture toughness of 16.26 ± 1.61 GPa and 5.20 ± 0.46 MPa.m1/2, respectively.

ABSTRACTMultilayer ceramic capacitors (MLCCs) for electric vehicles require their room temperature capacitance to change ≤ ±15% at −55°C to 200°C. The dielectric constant (ε) of BaTiO3, a dielectric material widely used in MLCCs, drops at >125°C making its application to electric vehicles difficult. Here, we propose KCa2Nb3O10 (KCNO)-layered perovskite as a strong candidate for electric vehicle MLCCs as its ε does not change abruptly with temperature. The effect of sintering temperature on the temperature coefficient of capacitance (TCC) of KCNO is studied. The KCNO powder calcined at 900–1200°C is sintered at 1200°C–1300°C. Microstructure and temperature-dependent ε are determined by the sintering temperature, while the sintered density is related to the difference between the calcining and sintering temperatures. Only the room temperature ε of the samples sintered at 1300°C (except the one calcined at 900°C) varies ≤ ±15% at 25°C–200°C (ε ~250 at room temperature). The sample calcined at 1100°C and sintered at 1300°C has highly elongated grains and the highest activation energy. These factors are responsible for the TCC of the 1300°C sintered KCNO being ≤ ±15% at 25–200°C.

ABSTRACTThe effects of varying calcination temperature, K content, and the number of calcination steps in the dielectric performance of KCa2Nb3O10 synthesized via solid-state reaction are investigated. Adding an extra calcination step at 500°C followed by another calcination at 1100°C suppressed the formation of secondary phases while maximizing the relative density (95%) and the average grain area (2.12 μm2). The first calcination at 500°C ensures the formation of intermediate phases (KNbO3 and Ca2Nb2O7), which are prerequisites for single-phase KCa2Nb3O10 synthesis. A significantly high dielectric constant of 352 at 100k Hz is achieved in the two-step calcined sample despite the low sintering temperature of 1250°C. The highest resistivity of the two-step calcined sample (2 × 108 Ω cm) obtained from complex impedance analysis supports its lowest dielectric loss (0.034 at 100k Hz). When the two-step calcined KCa2Nb3O10 powder is exfoliated, much higher dielectric properties of Ca2Nb3O10 nanosheets are expected.

ABSTRACTPhotoelectrochemical (PEC) water splitting is one of the most sustainable approaches for converting solar energy into hydrogen fuel. Affordable and robust photoelectrodes are crucial for the commercialization of PEC technologies. Recently, transition metal-based co-catalysts, especially Ni- and Fe-based catalysts, have attracted much interest owing to their exceptional OER characteristics. Given this, we here proposed the decoration of a Fe-Ni-based cocatalyst on the surface of the TiO2 photoanode for PEC water splitting. The TiO2 photoanode was hydrothermally synthesized and then decorated by Fe-Ni hydroxide catalyst using photo-assisted electrodeposition. The optimized TiO2/FeNiOOH photoanode exhibited the maximum photocurrent density value of 1.36 mA cm−2, which is almost twice the value obtained for bare TiO2, at 1.23 V vs RHE under the AM 1.5 G illumination. Due to the enhanced light absorption in the UV region, the optimized photoanode exhibited remarkable IPCE and photoconversion efficiency of 87.8% and 0.93%, respectively. Furthermore, excellent faradaic efficiencies of ∼90% for H2 and ∼70% for O2 generations were obtained. Predominantly, the enhancement in the photocurrent potentials was explained in detail. Our study shows the roles and benefits of using bimetallic catalysts with TiO2 photoanodes for sustainable water-splitting applications.

ABSTRACTMetal oxide photocatalyst is a promising wastewater treatment process due to its simplicity, high efficiency, and low cost, as well as being environmentally friendly and non-energy consuming. The perovskite structure material, SrTi1−xNbxO3 (STNO) with x = 0, 0.01, 0.03, and 0.05, was successfully synthesized by the sol-gel auto-combustion method. Samples with a pure phase and cubic perovskite structure were obtained. The Rietveld refinement results showed that the lattice parameter and unit cell density increased as the Nb-doping level increased. The particle size of the STNO decreases with increasing Nb doping content. Photoluminescence was excited at 327 nm, producing violet, green, and blue emissions, while the Nb content asserts an insignificant effect on the bandgap (Eg). The Nyquist plot and Mott-Schottky analysis were used to determine the photoelectrode performance of the STNO samples. The photocatalytic activity of STNO on the decolorization of methylene blue (MB) under UV irradiation increased with increasing Nb content and optimization at x = 0.05, corresponding to the results obtained from photoluminescence, Eg, Nyquist plot, and Mott-Schottky analyses.

ABSTRACTCordierite-based ceramic is one of the most interesting engineering materials that has attractive and multidisciplinary assets, such as low thermal expansion coefficient, excellent thermal shock resistance, high refractoriness, good mechanical properties, and so on. In this work, cordierite-based ceramics were prepared mainly from stevensite-rich clay or coal fly ash (CFA) and stevensite-rich clay using a solid-state interaction process. The influence of heating temperature, in the range of 800–1250°C, and starting materials on the microstructure-temperature evolutions and mechanical strength were evaluated using TGA-DTA, XRD, FTIR, SEM, and dilatometric analysis. The results revealed, for both formulations heating in the temperature range 800–1100°C, the transformation of stevensite-rich clay into enstatite and its polymorphisms. Further heating induced the formation of the cordierite phase at 1200°C, for the formulation consisted mainly of stevensite-rich clay and CFA, and at 1250°C for that contained mainly stevensite-rich clay. The addition of CFA to stevensite-rich clay enhanced its reactivity and involved the increase in mechanical strength from 5 MPa to 15 MPa at 1200°C.